Nonadecane

• CAS No.: 629-92-5
• Product Name: Nonadecane
• Molecular Formula: C19H40
• Molecular Weight: 268.5 g/mol
• IUPAC Name: nonadecane
• Standard InChI: InChI=1S/C19H40/c1-3-5-7-9-11-13-15-17-19-18-16-14-12-10-8-6-4-2/h3-19H2,1-2H3
• Standard InChIKey: LQERIDTXQFOHKA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC
• Boiling Point: 625.5 °F at 760 mm Hg (NTP, 1992); 329.9 °C; 330 °C
• Colorform: Waxy solid; Leaflets; White solidified mass or fragments
• Density: 0.7774 at 90 °F (NTP, 1992); 0.7855 g/cu cm at 20 °C
• Flash Point: greater than 212 °F (NTP, 1992); 100 °C (212 °F) - closed cup
• Melting Point: 89.8 °F (NTP, 1992); 32.1 °C; Mp 32 °; 31.50 °C; 32°C
• Physical Description: Wax. (NTP, 1992); Solid
• Description: , also known as N-nonadecane or CH3-[CH2]17-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 18-methylnonadecan-1-ol. is an alkane and bland tasting compound that can be found in a number of food items such as yellow bell pepper, pepper (spice), pepper (c. frutescens), and lemon balm. This makes a potential biomarker for the consumption of these food products.; Nonadecane is a straight-chain alkane with 19 carbon atoms. It has been found as a component of essential oils isolated from Artemisia armeniaca. It has a role as a plant metabolite and a volatile oil component.; Wax. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 3.7X10-5 mg/L at 25 °C (est); Insoluble in water; Slightly soluble in ethanol; soluble in ethyl ether, acetone, carbon tetrachloride; Soluble in alcohol and ethe
• Synonyms: nonadecane; perdeuterated nonadecance
• Vapor Pressure: 4.90e-05 mmHg; 4.9X10-5 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 12401
• Last Modified: Nov 11 2021